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Compound of Interest

Compound Name: Streptomycin sulphate

Cat. No.: B8591717 Get Quote

Application Notes and Protocols: Streptomycin
Sulfate Stock Solution
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

streptomycin sulfate stock solutions for laboratory use.

Chemical and Physical Properties
Streptomycin sulfate is a widely used aminoglycoside antibiotic in research laboratories to

inhibit the growth of Gram-positive and some Gram-negative bacteria.[1][2] It functions by

binding to the 30S ribosomal subunit of bacteria, which interferes with protein synthesis.[2][3][4]

Table 1: Properties of Streptomycin Sulfate
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Property Value References

Molecular Formula (C₂₁H₃₉N₇O₁₂)₂ · 3H₂SO₄ [2][4]

Molecular Weight 1457.38 g/mol [4][5]

Appearance
White to light yellow

hygroscopic powder
[1][2]

Solubility in Water
Freely soluble; 100 mg/mL to

242.5 mg/mL
[1][2][6]

Solubility in PBS (pH 7.2) Approximately 10 mg/mL [7]

Solubility in DMSO Approximately 2 mg/mL [7]

Solubility in Dimethyl

Formamide
Approximately 13 mg/mL [7]

Preparation of Streptomycin Sulfate Stock Solution
The following protocol outlines the steps for preparing a sterile stock solution of streptomycin

sulfate. The most common solvent is sterile, deionized, or Milli-Q water.[3]

Materials
Streptomycin sulfate powder

Sterile, deionized, or Milli-Q water

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer or magnetic stirrer

Analytical balance and weigh boats

Sterile syringe filters (0.22 µm pore size)

Sterile syringes
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Sterile microcentrifuge tubes or cryovials for aliquoting

Protocol
Determine the Desired Concentration and Volume: Common stock solution concentrations

range from 10 mg/mL to 100 mg/mL.[4][5] For this protocol, we will prepare a 50 mg/mL

stock solution.

Weighing: In a sterile weigh boat, accurately weigh the required amount of streptomycin

sulfate powder. For a 10 mL stock solution of 50 mg/mL, weigh out 500 mg of streptomycin

sulfate.[3]

Dissolving: Transfer the powder to a sterile conical tube. Add a portion of the sterile water

(e.g., 8 mL for a final volume of 10 mL) to the tube.

Mixing: Cap the tube securely and mix thoroughly using a vortex mixer or a magnetic stirrer

until the powder is completely dissolved.[3]

Adjusting the Final Volume: Once dissolved, add sterile water to reach the final desired

volume (e.g., 10 mL).[3]

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to

the syringe.[2][4][5] Dispense the solution through the filter into a new sterile conical tube.

This step is crucial for removing any potential bacterial contamination.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 1 mL) in

sterile microcentrifuge tubes or cryovials.[3] This practice minimizes the risk of contamination

from repeated use of the main stock and avoids repeated freeze-thaw cycles.[8]

Visual Workflow for Stock Solution Preparation
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Workflow for Streptomycin Sulfate Stock Solution Preparation

1. Weigh Streptomycin Sulfate Powder

2. Transfer to a Sterile Tube

3. Add Sterile Water

4. Dissolve Completely

5. Adjust to Final Volume

6. Sterile Filter (0.22 µm)

7. Aliquot into Sterile Tubes

8. Store at Recommended Temperature

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing a sterile streptomycin sulfate stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8591717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8591717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Stability
Proper storage of streptomycin sulfate stock solutions is critical to maintain their efficacy.

Table 2: Storage Recommendations for Streptomycin Sulfate Solutions

Storage
Temperature

Duration Stability Notes References

-80°C Up to 1 year
Recommended for

long-term storage.
[6][8][9]

-20°C 1 month to 1 year
Suitable for long-term

storage.
[3][5][8][10]

2-8°C Up to 1 month
For short-term

storage.
[10]

Room Temperature
1 week (protected

from light)

Not generally

recommended for

prolonged storage.

[11]

37°C 3 days

Solutions are stable

for a short period at

this temperature.

[10]

Important Considerations:

Light Sensitivity: Protect solutions from light, especially during room temperature storage.[11]

Hygroscopic Nature: The powder form is hygroscopic and should be stored in a tightly sealed

container in a dry place.[1][12]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as they can degrade the antibiotic.

[8] Aliquoting is highly recommended.
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The pH of a freshly prepared streptomycin sulfate solution should be between 4.5 and 7.0 for a

200 mg/mL solution in water.[11][13]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling streptomycin sulfate powder and solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Signaling Pathway and Mechanism of Action
Streptomycin exerts its antibacterial effect by inhibiting protein synthesis in susceptible

bacteria.

Mechanism of Action of Streptomycin

Bacterial Cell
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Caption: Streptomycin inhibits bacterial protein synthesis, leading to cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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